3-(3,4-Dichlorophenyl)-2-methylbenzoic acid, 95%

• IUPAC Name: 3-(3,4-dichlorophenyl)-2-methylbenzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-10(3-2-4-11(8)14(17)18)9-5-6-12(15)13(16)7-9/h2-7H,1H3,(H,17,18)
• InChI Key: PVROHLJYRCCWAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID30691248
• Molecular Weight: 281.1 g/mol
• CAS RN: 1261981-36-5

Description

3-(3,4-Dichlorophenyl)-2-methylbenzoic acid, 95% (DCPMB) is a chemical compound that is used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 270.09 g/mol and is soluble in water. DCPMB is an important compound for research in the fields of biochemistry, physiology, and pharmacology. It is used for studying the effects of compounds on enzymes, receptors, and other biological targets.

Scientific Research Applications

3-(3,4-Dichlorophenyl)-2-methylbenzoic acid, 95% has a wide range of applications in scientific research. It has been used to study the effects of compounds on enzymes, receptors, and other biological targets. It has also been used to investigate the effects of compounds on cell viability, apoptosis, and other cellular processes. Additionally, 3-(3,4-Dichlorophenyl)-2-methylbenzoic acid, 95% has been used to study the effects of compounds on gene expression and the regulation of gene expression.

Mechanism of Action

3-(3,4-Dichlorophenyl)-2-methylbenzoic acid, 95% can interact with a variety of biological targets, including enzymes and receptors. It can also interact with cell membranes, allowing it to enter the cell and interact with intracellular targets. It can also modulate gene expression by binding to specific DNA sequences.
Biochemical and Physiological Effects
3-(3,4-Dichlorophenyl)-2-methylbenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cytochrome P450 and tyrosine kinases. It has also been shown to have anti-inflammatory and anti-cancer effects. Additionally, it has been shown to modulate the expression of genes involved in development and differentiation.

Advantages and Limitations for Lab Experiments

3-(3,4-Dichlorophenyl)-2-methylbenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain. Additionally, it is stable and has a wide range of applications. However, it is important to note that 3-(3,4-Dichlorophenyl)-2-methylbenzoic acid, 95% is a toxic compound and must be handled with care.

Future Directions

There are many potential future directions for research using 3-(3,4-Dichlorophenyl)-2-methylbenzoic acid, 95%. These include the development of more effective inhibitors of enzymes and receptors, the exploration of the effects of 3-(3,4-Dichlorophenyl)-2-methylbenzoic acid, 95% on gene expression, and the investigation of the effects of 3-(3,4-Dichlorophenyl)-2-methylbenzoic acid, 95% on cell viability and apoptosis. Additionally, further research is needed to better understand the biochemical and physiological effects of 3-(3,4-Dichlorophenyl)-2-methylbenzoic acid, 95%. Finally, further research is needed to explore the potential therapeutic applications of 3-(3,4-Dichlorophenyl)-2-methylbenzoic acid, 95%.

Synthesis Methods

3-(3,4-Dichlorophenyl)-2-methylbenzoic acid, 95% can be synthesized by a two-step reaction. The first step involves the reaction of 3,4-dichlorobenzoyl chloride with 2-methylbenzene-1-sulfonic acid in the presence of anhydrous sodium carbonate. The second step involves the reaction of the product from the first step with sodium hydroxide, followed by purification with aqueous sodium bicarbonate.